Cas no 878728-27-9 (8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
- 878728-27-9
- F3124-0145
- AB00682963-01
- Z237576134
- AKOS000725294
- UPCMLD0ENAT5815230:001
- 6-(2,5-dimethylphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione
- 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- AKOS016336513
-
- Inchi: 1S/C21H23N5O3/c1-11-7-8-12(2)16(9-11)25-13(3)10-24-17-18(22-20(24)25)23(6)21(29)26(19(17)28)14(4)15(5)27/h7-10,14H,1-6H3
- InChI Key: JWEOIDXGWDFVLO-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C3N(C4C=C(C)C=CC=4C)C(C)=CN23)N(C)C(N1C(C(C)=O)C)=O
Computed Properties
- Exact Mass: 393.18008961g/mol
- Monoisotopic Mass: 393.18008961g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 714
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 79.9Ų
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3124-0145-2μmol |
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878728-27-9 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F3124-0145-5μmol |
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878728-27-9 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3124-0145-10μmol |
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878728-27-9 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3124-0145-20μmol |
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878728-27-9 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F3124-0145-1mg |
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878728-27-9 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F3124-0145-2mg |
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878728-27-9 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F3124-0145-3mg |
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878728-27-9 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3124-0145-4mg |
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878728-27-9 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F3124-0145-5mg |
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878728-27-9 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3124-0145-10mg |
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878728-27-9 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
Comprehensive Analysis of 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878728-27-9)
The compound 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878728-27-9) is a highly specialized purine derivative with a unique structural framework. Its complex nomenclature reflects its intricate molecular architecture, featuring a fused imidazo[1,2-g]purine core substituted with dimethylphenyl and oxobutan-2-yl groups. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in modulating enzymatic activity and receptor interactions.
Recent trends in scientific literature highlight a growing interest in purine-based compounds, particularly those with modifications at the 8-position, as they often exhibit enhanced bioavailability and target specificity. The presence of the 3-oxobutan-2-yl moiety in this molecule suggests potential reactivity that could be exploited in prodrug design or as a synthetic intermediate for further derivatization. Researchers are actively investigating similar structures for their ability to interact with adenosine receptors, which play critical roles in neurological and cardiovascular functions.
From a synthetic chemistry perspective, the preparation of 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione presents interesting challenges in regioselective substitution and protecting group strategies. The compound's stability under various pH conditions has become a topic of particular interest, with many researchers searching for information about its "hydrolysis profile" and "metabolic fate" in biological systems. These properties are crucial for understanding its potential as a lead compound in drug discovery programs.
The structural complexity of this molecule offers multiple points for structure-activity relationship (SAR) studies. Computational chemists have shown increasing interest in modeling the compound's "conformational flexibility" and "binding affinity predictions" using molecular docking simulations. Such studies are particularly relevant given current industry focus on "AI-assisted drug discovery" and "in silico screening" methodologies. The dimethylphenyl substitution pattern may influence the molecule's "lipophilicity" and "blood-brain barrier permeability," factors that are frequently searched by medicinal chemists optimizing CNS-targeted therapeutics.
Analytical characterization of CAS 878728-27-9 requires sophisticated techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy. Recent advancements in "hyphenated chromatography techniques" (e.g., LC-MS/MS) have enabled more precise determination of its purity profile and potential degradation products. These analytical aspects are particularly important for researchers investigating the compound's "pharmacokinetic properties" or developing "quality control methods" for its synthesis.
In the context of green chemistry initiatives, there is growing interest in sustainable synthetic routes to complex heterocycles like this imidazo[1,2-g]purine derivative. Many researchers are searching for "catalyst-free synthesis" or "microwave-assisted preparation" methods that could reduce the environmental impact of producing such specialized compounds. The ketone functionality in the 3-oxobutan-2-yl group presents opportunities for "green reduction methods" using biocatalysts or electrochemical approaches.
The potential biological activities of this compound class have led to numerous patent applications, particularly in areas related to "kinase inhibition" and "inflammatory mediators." While specific data for 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione may be limited, structurally related compounds have shown promise in preclinical models of metabolic disorders, making this a "hot topic" in current medicinal chemistry research.
From a regulatory perspective, the compound's status as a non-natural product requires careful consideration of "ICH guidelines" for impurity profiling and "genotoxic potential assessment." These aspects are increasingly important in early-stage drug development and represent common search queries among pharmaceutical professionals working with novel heterocyclic systems.
The future research directions for this compound likely include exploration of its "crystal polymorphism" for formulation development, investigation of its "salt formation potential" to modify solubility properties, and evaluation of its "prodrug derivatization" possibilities. Such studies would build upon current industry trends toward personalized medicine and targeted drug delivery systems.
As the scientific community continues to explore the therapeutic potential of complex purine derivatives, 8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents an interesting case study in structure-based drug design. Its unique combination of substituents offers multiple avenues for chemical modification and biological evaluation, positioning it as a valuable scaffold for future medicinal chemistry investigations.
878728-27-9 (8-(2,5-dimethylphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)